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Compound of Interest

Compound Name: 2,3-Diethylaniline

Cat. No.: B2634724 Get Quote

For Immediate Release

This technical guide addresses the commercial availability, procurement, and key

physicochemical properties of 2,3-Diethylaniline (CAS No. 170099-08-8), a specialty aromatic

amine. This document is intended for researchers, chemists, and procurement specialists in the

fields of pharmaceutical development, materials science, and chemical synthesis who require a

concise overview of the sourcing landscape for this specific isomer.

Executive Summary
2,3-Diethylaniline is a substituted aniline that serves as a potential intermediate in the

synthesis of specialized organic molecules, including dyes, pigments, and pharmacologically

active compounds.[1] Unlike its more common isomer, 2,6-Diethylaniline, the 2,3-substituted

variant is not widely manufactured and is primarily available in limited quantities for research

and development purposes. Procurement typically involves specialist chemical suppliers, with

options for custom synthesis for larger quantities. This guide provides a summary of known

suppliers and a general workflow for its acquisition.

Physicochemical Properties
A summary of key physical and chemical data for 2,3-Diethylaniline is presented below. This

information is aggregated from public chemical databases.
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Property Value

CAS Number 170099-08-8

Molecular Formula C₁₀H₁₅N

Molecular Weight 149.23 g/mol

IUPAC Name 2,3-diethylaniline

Synonyms Benzenamine, 2,3-diethyl-

Data sourced from public chemical databases.

Commercial Availability and Suppliers
2,3-Diethylaniline is not a bulk chemical and its availability is restricted to a select number of

fine chemical suppliers who often specialize in research chemicals. The compound is typically

made to order or stocked in very small quantities, which is reflected in its pricing.

The following table summarizes known suppliers. Please note that availability and pricing are

subject to change and direct inquiry with the supplier is recommended.

Supplier Purity
Available
Quantities

Notes

MySkinRecipes[1] 97% 25 mg, 100 mg, 1 g
Listed with a 10-20

day lead time.[1]

Ambeed 97% 100 mg
Pricing available on

the product page.

BLD Pharmatech (via

Sigma-Aldrich)
- -

Listed as a product;

inquiry needed for

details.

1PlusChem - -

Product listed,

requires inquiry for

details.
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This list is not exhaustive and is based on publicly available information. Researchers may also

consider custom synthesis services for larger quantities or specific purity requirements.

Experimental Protocols and Data
Detailed experimental protocols for the synthesis or application of 2,3-Diethylaniline are not

readily available in the public domain or from supplier documentation. Researchers will likely

need to develop methodologies based on standard organic chemistry principles for aromatic

amines.

Quality control and analytical data, such as certificates of analysis (CoA) detailing purity (e.g.,

by GC or HPLC) and identity (e.g., by NMR or MS), should be requested directly from the

supplier upon purchase.

Procurement Workflow
Acquiring a specialty chemical like 2,3-Diethylaniline involves a multi-step process. The logical

workflow diagram below illustrates the typical procurement pathway for a research

organization.
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Phase 1: Identification & Vetting

Phase 2: Quotation & Selection

Phase 3: Acquisition & Verification
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Figure 1. A generalized workflow for the procurement of specialty research chemicals like 2,3-
Diethylaniline.

Conclusion
The commercial availability of 2,3-Diethylaniline is limited, positioning it as a specialty

chemical for research and development rather than large-scale manufacturing. Researchers

and drug development professionals should anticipate longer lead times and higher costs

compared to more common isomers. The procurement process requires careful supplier vetting

and direct communication to ensure material specifications and timelines meet research

requirements. For needs beyond gram-scale, engaging with companies that offer custom

chemical synthesis services is the most viable path forward.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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